1-(1-Benzyl-1H-pyrazol-4-yl)-ethylamine
Overview
Description
The compound “1-(1-Benzyl-1H-pyrazol-4-yl)-ethylamine” is a derivative of pyrazole, which is a class of organic compounds with a five-membered ring with two nitrogen atoms . Pyrazole derivatives have been studied for their potential applications in various fields, including medicinal chemistry .
Synthesis Analysis
While specific synthesis methods for “1-(1-Benzyl-1H-pyrazol-4-yl)-ethylamine” were not found, there are general methods for synthesizing pyrazole derivatives. For instance, one method involves the reaction of 1,3-diketones with hydrazine . Another method involves the reaction of β-keto esters with hydrazine .
Molecular Structure Analysis
The molecular structure of “1-(1-Benzyl-1H-pyrazol-4-yl)-ethylamine” would likely include a pyrazole ring attached to an ethylamine group and a benzyl group . The exact structure would depend on the positions of these groups on the pyrazole ring.
Scientific Research Applications
Synthesis and Structural Characterization
- Coordination Complexes and Fluorescence Properties : Pyrazolone-type Salen ligands related to "1-(1-Benzyl-1H-pyrazol-4-yl)-ethylamine" have been synthesized and used to assemble novel Zn(II) compounds, revealing interesting fluorescence properties. These studies provide insights into the effects of ligand substitutions on the structures and fluorescent properties of zinc(II) coordination complexes (Xue Song et al., 2015).
Synthetic Utility and Chemical Reactivity
- Synthesis of Pyrazole-Containing Chelating Agents : Research has documented the synthesis of new pyrazole-containing chelating agents, demonstrating the versatility of pyrazole derivatives in forming complexes with metals, which is significant for applications in catalysis and material science (W. L. Driessen, 2010).
- One-Pot Synthesis Routes : Studies have shown efficient one-pot synthesis routes to novel pyrazole derivatives, highlighting the compound's potential in facilitating the rapid construction of complex molecules for pharmaceutical and material science applications (Jianjun Wang et al., 2015).
Biological and Pharmacological Potential
- Antitumor, Antifungal, and Antibacterial Agents : Some pyrazole derivatives have been identified as potent antitumor, antifungal, and antibacterial agents, indicating the significant therapeutic potential of these compounds in developing new medicines (S. M. Gomha et al., 2016).
Molecular Structure and Properties Analysis
- Crystal Structure and DFT Studies : Comprehensive crystal structure analysis and density functional theory (DFT) studies on pyrazole derivatives offer deep insights into their molecular geometry, electronic properties, and potential applications in designing molecules with specific properties (S. Viveka et al., 2016).
Future Directions
Mechanism of Action
Mode of Action
It’s worth noting that compounds with similar structures have been proposed to have a dual mode of biological action, namely antioxidant activity and the ability to influence the glutamatergic signaling system .
Biochemical Pathways
Based on the structure of the compound, it may be involved in pathways related to the glutamatergic signaling system .
Result of Action
Similar compounds have shown antioxidant activity and the ability to influence the glutamatergic signaling system .
Action Environment
Factors such as temperature, pH, and the presence of other molecules could potentially affect its stability and efficacy .
properties
IUPAC Name |
1-(1-benzylpyrazol-4-yl)ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3/c1-10(13)12-7-14-15(9-12)8-11-5-3-2-4-6-11/h2-7,9-10H,8,13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZDNLLJTIXLGDY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CN(N=C1)CC2=CC=CC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-Benzyl-1H-pyrazol-4-yl)-ethylamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.